2-(3-Methylbutyl)pyridin-4-amine

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 2-(3-methylbutyl)pyridin-4-amine
• InChI: InChI=1S/C10H16N2/c1-8(2)3-4-10-7-9(11)5-6-12-10/h5-8H,3-4H2,1-2H3,(H2,11,12)
• InChI Key: NZMDGIBTYDDCMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=NC=CC(=C1)N

Description

Structure and General Properties 2-(3-Methylbutyl)pyridin-4-amine is a pyridine derivative with a 4-amine group and a branched 3-methylbutyl substituent at the 2-position. The pyridine core provides aromaticity and basicity, with the amine group acting as a key reactive site for further functionalization. While direct data on this compound is absent in the provided evidence, its properties can be inferred from structurally related analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methylbutyl)pyridin-4-amine can be achieved through several methods. One common approach involves the alkylation of pyridine derivatives. For example, the reaction of 4-aminopyridine with 3-methylbutyl bromide in the presence of a base such as potassium carbonate can yield 2-(3-Methylbutyl)pyridin-4-amine. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 2-(3-Methylbutyl)pyridin-4-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(3-Methylbutyl)pyridin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the compound can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) to yield the corresponding amine.

Substitution: The amine group in 2-(3-Methylbutyl)pyridin-4-amine can participate in nucleophilic substitution reactions with electrophiles like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; solventacetonitrile; temperatureroom temperature to reflux.

Reduction: Lithium aluminum hydride; solventtetrahydrofuran (THF); temperature0°C to room temperature.

Substitution: Alkyl halides, acyl chlorides; solventdichloromethane; temperatureroom temperature to reflux.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Primary amines.

Substitution: Alkylated or acylated pyridine derivatives.

Scientific Research Applications

2-(3-Methylbutyl)pyridin-4-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3-Methylbutyl)pyridin-4-amine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting their activity, or interact with receptors, modulating their signaling pathways. The specific pathways involved depend on the biological context and the target molecules.

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

The following table summarizes key structural and functional differences between 2-(3-Methylbutyl)pyridin-4-amine and comparable compounds:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
2-(3-Methylbutyl)pyridin-4-amine	3-Methylbutyl (2), NH2 (4)	C10H16N2	164.25	High lipophilicity; potential intermediate in drug synthesis	—
2-(4-Chlorophenyl)pyridin-4-amine	4-Chlorophenyl (2), NH2 (4)	C11H9ClN2	204.66	Industrial/research use; electron-withdrawing Cl enhances stability
4-Methyl-3-nitropyridin-2-amine	Methyl (4), NO2 (3), NH2 (2)	C6H7N3O2	153.14	Crystallographically characterized; nitro group increases reactivity for agrochemicals
4-Methyl-N-(3-methylphenyl)pyridin-2-amine	Methyl (4), 3-methylphenyl (2)	C13H14N2	198.26	Planar aromatic system; structural studies highlight steric effects
2-Chloro-N-(3-methylbutyl)pyridin-4-amine	Cl (2), NH2 (4), 3-methylbutyl (N)	C10H16ClN2	202.70	Chlorine increases electrophilicity; used in intermediate synthesis

Key Comparisons

Electronic Effects Electron-Withdrawing Groups (EWGs): Compounds like 2-(4-chlorophenyl)pyridin-4-amine and 4-methyl-3-nitropyridin-2-amine feature EWGs (Cl, NO2), which reduce electron density on the pyridine ring, enhancing stability and reactivity in electrophilic substitutions . Electron-Donating Groups (EDGs): The 3-methylbutyl group in 2-(3-Methylbutyl)pyridin-4-amine is an EDG, increasing basicity and lipophilicity compared to aryl or nitro-substituted analogs.

Lipophilicity and Solubility

• The branched 3-methylbutyl chain in the target compound likely improves lipid solubility, favoring membrane penetration in biological systems. In contrast, aryl-substituted derivatives (e.g., 4-methyl-N-(3-methylphenyl)pyridin-2-amine) exhibit lower solubility due to planar aromatic systems .

Synthetic Utility Intermediate Potential: 2-(3-Methylbutyl)pyridin-4-amine’s amine group is amenable to reactions like acylation or alkylation, making it a versatile intermediate. Similar compounds (e.g., 2-chloro-N-(3-methylbutyl)pyridin-4-amine) are used in pharmaceutical synthesis . Complex Derivatives: and describe pyridines with trifluoromethyl and dimethylamino substituents, which are critical in drug design for enhancing binding affinity and metabolic stability .

Safety and Regulatory Data

• While safety data for 2-(3-Methylbutyl)pyridin-4-amine is unavailable, analogs like 2-(4-chlorophenyl)pyridin-4-amine are classified for industrial use under UN GHS guidelines, suggesting similar handling precautions may apply .